Cas no 13733-90-9 (2,4-dichloro-6-(ethylsulfanyl)-1,3,5-triazine)

• Product Name: 2,4-dichloro-6-(ethylsulfanyl)-1,3,5-triazine
• CAS No: 13733-90-9
• MF: C₅H₅Cl₂N₃S
• MW: 210.084296941757
• CID: 1251562
• PubChem ID: 26230
• Update Time: 2025-04-20

2,4-dichloro-6-(ethylsulfanyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(ethylsulfanyl)-1,3,5-triazine
• 2,4-DICHLORO-6-ETHYLTHIO-S-TRIAZINE
• 2,4-dichloro-6-ethylsulfanyl-1,3,5-triazine
• DTXSID60274806
• 13733-90-9
• AKOS012164752
• 2,4-Dichloro-6-(ethylthio)-1,3,5-triazine
• SCHEMBL9626254

• Inchi： 1S/C5H5Cl2N3S/c1-2-11-5-9-3(6)8-4(7)10-5/h2H2,1H3
• InChI Key： ZCZJJJXYLSCYII-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)SCC)Cl

Computed Properties

• Exact Mass: 208.95835
• Monoisotopic Mass: 208.9581237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.67